Cas no 1268521-94-3 (2-(tert-Butoxycarbonyl)-6-oxa-2-azaspiro[4.5]decane-7-carboxylic acid)

• Product Name: 2-(tert-Butoxycarbonyl)-6-oxa-2-azaspiro[4.5]decane-7-carboxylic acid
• CAS No: 1268521-94-3
• MF: C₁₄H₂₃NO₅
• MW: 285.336124658585
• CID: 4566156
• Update Time: 2025-10-28

2-(tert-Butoxycarbonyl)-6-oxa-2-azaspiro[4.5]decane-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(tert-Butoxycarbonyl)-6-oxa-2-azaspiro[4.5]decane-7-carboxylic acid
• AT28770
• AM805145
• 6-Oxa-2-aza-spiro[4.5]decane-2,7-dicarboxylic acid 2-tert-butyl ester

• Inchi： 1S/C14H23NO5/c1-13(2,3)20-12(18)15-8-7-14(9-15)6-4-5-10(19-14)11(16)17/h10H,4-9H2,1-3H3,(H,16,17)
• InChI Key： UGYLYTVWMMYRPI-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)CCCC21CN(C(=O)OC(C)(C)C)CC2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 403
• XLogP3: 1.5
• Topological Polar Surface Area: 76.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on 2-(tert-Butoxycarbonyl)-6-oxa-2-azaspiro[4.5]decane-7-carboxylic acid

Comprehensive Overview of 2-(tert-Butoxycarbonyl)-6-oxa-2-azaspiro[4.5]decane-7-carboxylic acid (CAS No. 1268521-94-3)

2-(tert-Butoxycarbonyl)-6-oxa-2-azaspiro[4.5]decane-7-carboxylic acid (CAS No. 1268521-94-3) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This spirocyclic derivative is characterized by its unique 6-oxa-2-azaspiro[4.5]decane core, which is functionalized with a tert-butoxycarbonyl (Boc) protecting group and a carboxylic acid moiety. The compound's structural complexity and versatility make it a valuable intermediate in the synthesis of bioactive molecules, particularly in drug discovery and medicinal chemistry.

The Boc-protected spirocyclic scaffold of this compound is of particular interest due to its potential applications in the development of protease inhibitors, receptor modulators, and other therapeutic agents. Researchers are increasingly exploring its utility in the design of peptidomimetics and small-molecule drugs, as the spirocyclic structure can mimic peptide conformations while offering enhanced metabolic stability. This aligns with current trends in drug discovery, where there is a growing demand for novel scaffolds that can address challenges such as drug resistance and poor bioavailability.

From a synthetic chemistry perspective, CAS No. 1268521-94-3 serves as a key building block for the construction of more complex molecular architectures. The carboxylic acid functionality allows for further derivatization through amide coupling, esterification, or other conjugation reactions, while the Boc group provides a convenient handle for deprotection and subsequent functionalization. This dual functionality makes the compound a versatile tool in multistep synthesis and combinatorial chemistry, which are critical areas in modern organic synthesis.

In the context of green chemistry and sustainable practices, the efficient synthesis and application of 2-(tert-Butoxycarbonyl)-6-oxa-2-azaspiro[4.5]decane-7-carboxylic acid are topics of ongoing research. Scientists are investigating eco-friendly catalytic methods to produce such spirocyclic compounds with minimal waste and energy consumption. This aligns with the broader industry shift toward sustainable chemical processes, a topic frequently searched by professionals in the field.

The compound's potential in central nervous system (CNS) drug development is another area of interest. Spirocyclic structures are known to exhibit favorable properties for crossing the blood-brain barrier, making them attractive candidates for neurological disorders and psychiatric conditions. As the demand for innovative CNS therapeutics grows, CAS No. 1268521-94-3 may play a pivotal role in the discovery of next-generation treatments for diseases such as Alzheimer's and Parkinson's.

Analytical characterization of 2-(tert-Butoxycarbonyl)-6-oxa-2-azaspiro[4.5]decane-7-carboxylic acid typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets the stringent quality standards required for pharmaceutical applications. Researchers and manufacturers often search for reliable analytical protocols to validate the identity and purity of such intermediates, underscoring the importance of robust quality control measures.

In summary, 2-(tert-Butoxycarbonyl)-6-oxa-2-azaspiro[4.5]decane-7-carboxylic acid (CAS No. 1268521-94-3) represents a compelling example of how specialized intermediates can drive innovation in drug discovery and synthetic chemistry. Its unique structural features, combined with its functional versatility, position it as a valuable asset in the development of next-generation therapeutics and advanced materials. As research continues to uncover new applications for this compound, its relevance in both academic and industrial settings is expected to grow significantly.